N-(3-chloro-4-methoxyphenyl)-2-((4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-[4-(3,5-dimethylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H20ClN3O3S/c1-13-8-14(2)10-16(9-13)25-7-6-23-20(21(25)27)29-12-19(26)24-15-4-5-18(28-3)17(22)11-15/h4-11H,12H2,1-3H3,(H,24,26)
• InChI Key: LEUPMHDDYUVMJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C=CN=C(C2=O)SCC(=O)NC3=CC(=C(C=C3)OC)Cl)C
• Molecular Formula: C21H20ClN3O3S
• Molecular Weight: 429.9 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-((4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H20ClN3O3S and its molecular weight is 429.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Researchers have synthesized derivatives and analogs related to the specified compound to explore their potential in various fields such as antimicrobial activity and as precursors for more complex chemical entities. For instance, Sunder and Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-((5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide, assessing their anti-inflammatory activity. This work demonstrates the chemical versatility of chloroacetamide derivatives in the creation of compounds with potential therapeutic applications Sunder and Maleraju, 2013.

Molecular Structure and Conformation

The study of molecular structures and conformations is crucial in understanding the physicochemical properties of compounds. Research in this area includes the determination of crystal structures and the exploration of molecular conformations. For example, the work by Park et al. (1995) on KR-25003, a capsaicinoid, involved determining the crystal structure to understand its conformational characteristics, which are essential for its biological activity Park et al., 1995.

Biological Activities

Research into the biological activities of compounds related to "N-(3-chloro-4-methoxyphenyl)-2-((4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide" has shown promising results in areas such as antibacterial, antifungal, and anti-inflammatory applications. The synthesis of novel thiazole derivatives incorporating a pyrazole moiety has been shown to exhibit significant anti-bacterial and anti-fungal activities, indicating the potential for developing new antimicrobial agents Saravanan et al., 2010.